Cas no 55372-66-2 (4-Amino-1-isopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile)

• Product Name: 4-Amino-1-isopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile
• CAS No: 55372-66-2
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 943834
• Update Time: 2023-08-02

4-Amino-1-isopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,4-amino-2,5-dihydro-1-(1-methylethyl)-(9CI)
• 4-Amino-1-isopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile

• Inchi： 1S/C8H13N3/c1-6(2)11-4-7(3-9)8(10)5-11/h6H,4-5,10H2,1-2H3
• InChI Key： QVOSYMFARFXAME-UHFFFAOYSA-N
• SMILES： N1(CC(C#N)=C(C1)N)C(C)C

Computed Properties

• Exact Mass: 151.111
• Monoisotopic Mass: 151.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines